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Compound of Interest

Compound Name: Dimethyl 2-oxoglutarate

Cat. No.: B019872

Application Notes and Protocols for Dimethyl 2-
oxoglutarate
Introduction

Dimethyl 2-oxoglutarate (DMKG), also known as Dimethyl a-ketoglutarate, is a cell-
permeable derivative of a-ketoglutarate (a-KG), a key intermediate in the Krebs cycle.[1][2] As
a crucial metabolite, it plays a significant role in cellular energy metabolism, nitrogen transport,
and as a cofactor for various dioxygenases.[1][3][4] Its cell permeability makes it a valuable tool
for studying the metabolic effects of a-KG in various biological systems. DMKG has been
shown to possess antioxidant properties and to inhibit autophagy. These characteristics have
led to its use in research areas such as metabolic diseases, neurodegenerative disorders, and
cancer.

This document provides detailed protocols for dissolving and storing Dimethyl 2-oxoglutarate
to ensure its stability and efficacy for research applications.

Physicochemical Properties

e Molecular Formula: C7H100s
e Molecular Weight: 174.15 g/mol

o Appearance: Colorless to light yellow clear liquid or neat oil.
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o Density: Approximately 1.203 g/mL at 25 °C.

Solubility and Storage

Proper dissolution and storage are critical to maintain the integrity of Dimethyl 2-oxoglutarate
for experimental use. The following tables summarize the solubility in common laboratory
solvents and recommended storage conditions.

Table 1: Solubility of Dimethyl 2-oxoglutarate

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) > 30 mg/mL
Dimethylformamide (DMF) = 30 mg/mL
Ethanol = 30 mg/mL
Phosphate-Buffered Saline
> 10 mg/mL
(PBS, pH 7.2)
10% DMSO + 40% PEG300 +
) = 2.5 mg/mL
5% Tween-80 + 45% Saline
10% DMSO + 90% (20% SBE-
) ) = 2.5 mg/mL
B-CD in Saline)
10% DMSO + 90% Corn Qil = 2.5 mg/mL
Water Soluble

Table 2: Recommended Storage Conditions
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Storage .
Form Duration Reference

Temperature

) Not specified, store
Pure (Neat Qil) Room Temperature )
tightly closed and dry

Pure (Neat Oil) -20°C 3 years
Pure (Neat Qil) 4°C 2 years
In Solvent -80°C 6 months
In Solvent -20°C 1 month

Note: For long-term storage of solutions, it is highly recommended to aliquot to prevent
repeated freeze-thaw cycles which can lead to product degradation.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 100 mM in DMSO)

This protocol is suitable for preparing a stock solution for most in vitro cell culture experiments.

Materials:

Dimethyl 2-oxoglutarate (neat oil)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
Procedure:

e Pre-warm DMKG: Allow the vial of Dimethyl 2-oxoglutarate to equilibrate to room
temperature before opening to prevent moisture condensation.

¢ Calculate Required Volumes:
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o The molecular weight of DMKG is 174.15 g/mol .
o To prepare a 100 mM (0.1 M) solution, you need 17.415 mg of DMKG per 1 mL of solvent.

o Given the density of DMKG is ~1.203 g/mL (or 1203 mg/mL), calculate the volume of
DMKG needed.

o Volume of DMKG (uL) = (Desired mass in mg / 1.203 mg/uL)

o For example, for 1 mL of a 100 mM solution, you would need 17.415 mg. Volume = 17.415
mg / 1.203 mg/uL = 14.48 pL.

e Dissolution:

o In a sterile tube, add the calculated volume of DMSO (e.g., to make a final volume of 1
mL, add DMSO to the DMKG).

o Add the calculated volume of Dimethyl 2-oxoglutarate to the DMSO.

o Vortex the solution thoroughly until the DMKG is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution if precipitation
is observed.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20-100 pL) in sterile
microcentrifuge tubes.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies

This protocol provides an example of preparing a formulation suitable for intraperitoneal (i.p.)
injection in animal models. In vivo working solutions should be prepared fresh on the day of
use.

Materials:
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o Dimethyl 2-oxoglutarate stock solution (e.g., 100 mM in DMSO) or neat oil
o Dimethyl Sulfoxide (DMSO)

e PEG300

e Tween-80

o Saline (sterile, physiological)

o Sterile tubes and syringes

Procedure:

o Prepare the Vehicle: This protocol uses a vehicle of 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% Saline.

e Dissolve DMKG:
o First, dissolve the required amount of Dimethyl 2-oxoglutarate in DMSO.

o Sequentially add the other solvents: PEG300, then Tween-80, and finally Saline. Mix
thoroughly after each addition.

o For example, to prepare 1 mL of a 2.5 mg/mL solution:

Add 2.5 mg of DMKG to 100 pL of DMSO and mix until dissolved.

Add 400 pL of PEG300 and mix.

Add 50 pL of Tween-80 and mix.

Add 450 pL of Saline and mix to achieve a clear solution.

o Administration: The resulting solution should be clear. If precipitation occurs, gentle heating
or sonication may be applied. Use the freshly prepared solution for administration.

Mandatory Visualizations
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The following diagrams illustrate key concepts related to the application of Dimethyl 2-
oxoglutarate.

Experimental Workflow for DMKG Stock Preparation

Preparation

Start: Equilibrate DMKG to Room Temperature

Calculate Required Volumes
(Mass and Solvent)

:

Dissolve DMKG in Solvent
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:
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to Ensure Complete Dissolution

Storage

Aliquot into Single-Use Tubes

:

Store at -20°C or -80°C

End: Ready for Experimental Use
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Caption: Workflow for preparing and storing DMKG stock solutions.
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Caption: Simplified pathway of DMKG action within a cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for dissolving and storing Dimethyl 2-
oxoglutarate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019872#protocol-for-dissolving-and-storing-dimethyl-
2-oxoglutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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